2-(4,6-Dichloropyridin-2-yl)thiazole

• Molecular Formula: C8H4Cl2N2S
• Molecular Weight: 231.10 g/mol
• IUPAC Name: 2-(4,6-dichloropyridin-2-yl)-1,3-thiazole
• InChI: InChI=1S/C8H4Cl2N2S/c9-5-3-6(12-7(10)4-5)8-11-1-2-13-8/h1-4H
• InChI Key: LLXKNAHSONFVFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)C2=NC(=CC(=C2)Cl)Cl

Description

2-(4,6-Dichloropyridin-2-yl)thiazole is a useful research compound. Its molecular formula is C8H4Cl2N2S and its molecular weight is 231.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 15 mL vial equipped with a stir bar was added 2,4,6-trichloropyridine (182 mg, 1.00 mmol) and Pd(dppf)Cl2 (73.2 mg, 0.100 mmol). The vial was sealed with a septum screwcap and was then placed under N2 atmosphere. To the vial was added thiazol-2-ylzinc(II) bromide in THF (8.00 mL, 4.00 mmol). The vial was placed in a 60° C. heating block with stirring for 3 h. The reaction mixture was transfered to a separatory funnel and diluted with water (25 mL) and sat. aq. NaCl (“brine”, 25 mL). The mixture was extracted with EtOAc:Et2O (40 mL:20 mL). The organic phase was washed with brine (25 mL); dried over MgSO4; filtered; then concentrated in vacuo to afford an orange solid. This material was subjected to silica gel chromatography (CH2Cl2:MeOH, 100:0 to 99:1) to afford 2-(4,6-dichloropyridin-2-yl)thiazole as a white solid (231 mg, 46%). 1H-NMR (400 MHz, CDCl3) δ 8.16 (d, J=1.8 Hz, 1H), 7.95 (d, J=3.3 Hz, 1H), 7.52 (d, J=3.0 Hz, 1H), 7.37 (d, J=1.8 Hz, 1H).